Methyl 3-amino-7-bromo-1-benzothiophene-2-carboxylate
Overview
Description
“Methyl 3-amino-7-bromo-1-benzothiophene-2-carboxylate” is a chemical compound with a molecular weight of 286.15 . It is a powder at room temperature .
Synthesis Analysis
While specific synthesis methods for “Methyl 3-amino-7-bromo-1-benzothiophene-2-carboxylate” were not found, there are general methods for synthesizing thiophene derivatives. One such method is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester .
Molecular Structure Analysis
The IUPAC name for this compound is “methyl 3-amino-7-bromobenzo[b]thiophene-2-carboxylate” and its InChI code is "1S/C10H8BrNO2S/c1-14-10(13)9-7(12)5-3-2-4-6(11)8(5)15-9/h2-4H,12H2,1H3" .
Physical And Chemical Properties Analysis
“Methyl 3-amino-7-bromo-1-benzothiophene-2-carboxylate” is a powder at room temperature . It has a molecular weight of 286.15 .
Scientific Research Applications
Medicinal Chemistry
Thiophene derivatives, including “Methyl 3-amino-7-bromo-1-benzothiophene-2-carboxylate”, have been found to possess a wide range of therapeutic properties. They have been reported to show anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry. They are used as corrosion inhibitors . This means they can prevent the corrosion of metals, which is a significant issue in many industries.
Material Science
In the field of material science, thiophene-mediated molecules play a prominent role in the advancement of organic semiconductors . Organic semiconductors are used in a variety of applications, including organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) .
Synthesis of Advanced Compounds
Thiophene-based analogs are fascinating for scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Drug Development
Several commercially available drugs such as Tipepidine, Tiquizium Bromides, Timepidium Bromide, Dorzolamide, Tioconazole, Citizolam, Sertaconazole Nitrate and Benocyclidine also contain a thiophene nucleus . This indicates the potential of “Methyl 3-amino-7-bromo-1-benzothiophene-2-carboxylate” in drug development.
Synthesis of Thiophene Derivatives
“Methyl 3-amino-7-bromo-1-benzothiophene-2-carboxylate” could potentially be used in the synthesis of other thiophene derivatives. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .
Safety and Hazards
This compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
methyl 3-amino-7-bromo-1-benzothiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2S/c1-14-10(13)9-7(12)5-3-2-4-6(11)8(5)15-9/h2-4H,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVPGSXBSQPRCOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(S1)C(=CC=C2)Br)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-7-bromo-1-benzothiophene-2-carboxylate | |
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